4-Chloro-3-nitro-N,N-bis(trifluoromethyl)aniline, 90%

• IUPAC Name: 4-chloro-3-nitro-N,N-bis(trifluoromethyl)aniline
• InChI: InChI=1S/C8H3ClF6N2O2/c9-5-2-1-4(3-6(5)17(18)19)16(7(10,11)12)8(13,14)15/h1-3H
• InChI Key: GKHRYRASXSTHQE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1N(C(F)(F)F)C(F)(F)F)[N+](=O)[O-])Cl
• Molecular Formula: C8H3ClF6N2O2
• Molecular Weight: 308.56 g/mol

Description

4-Chloro-3-nitro-N,N-bis(trifluoromethyl)aniline is a chemical compound. It likely contains a benzene ring with a chlorine atom, a nitro group, and two trifluoromethyl groups attached to it. Trifluoromethyl-containing compounds are important in the development of pharmaceutical and agrochemical compounds.

Synthesis Analysis

While specific synthesis methods for this compound were not found, trifluoromethyl groups are generally introduced into molecules via two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine, and the other relies on the assembly of pyridine from a trifluoromethyl-containing building block.

Mechanism of Action

Target of Action

Compounds with similar structures, such as trifluoromethylpyridines, are known to be used in the agrochemical and pharmaceutical industries . They are often used for the protection of crops from pests .

Mode of Action

The biological activities of trifluoromethylpyridine derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety .

Result of Action

Similar compounds are known to have significant effects in the agrochemical and pharmaceutical industries .

Safety and Hazards

While specific safety data for 4-Chloro-3-nitro-N,N-bis(trifluoromethyl)aniline was not found, compounds with similar structures can be harmful if swallowed, in contact with skin, or if inhaled. They may also cause skin and eye irritation. Always handle such chemicals with appropriate safety measures.